2-(6-Chloropyridazin-3-yl)-2-(2-fluorophenyl)acetonitrile

• IUPAC Name: 2-(6-chloropyridazin-3-yl)-2-(2-fluorophenyl)acetonitrile
• InChI: InChI=1S/C12H7ClFN3/c13-12-6-5-11(16-17-12)9(7-15)8-3-1-2-4-10(8)14/h1-6,9H
• InChI Key: VIUNVHHXBJJUMQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(C#N)C2=NN=C(C=C2)Cl)F
• Molecular Formula: C12H7ClFN3
• DSSTOX Substance ID: DTXSID10420755
• Molecular Weight: 247.65 g/mol
• CAS RN: 154419-42-8

Description

The compound 2-(6-Chloropyridazin-3-yl)-2-(2-fluorophenyl)acetonitrile is a chemical that is likely to possess interesting properties due to the presence of both a chloropyridazine and a fluorophenyl group. While the provided papers do not directly discuss this compound, they do provide insights into related chemical structures and their properties, which can be informative for understanding the potential characteristics of the compound .

Synthesis Analysis

The synthesis of related compounds, such as 2-pyridone-based fluorophores, has been achieved through a one-pot method starting from 4-(dialkylamino)acetophenones and cyanoketene dithioacetal or sulfonyl ketene dithioacetals . This suggests that similar synthetic strategies could potentially be applied to the synthesis of 2-(6-Chloropyridazin-3-yl)-2-(2-fluorophenyl)acetonitrile, although the specific reagents and conditions would need to be tailored to the unique structure of this compound.

Molecular Structure Analysis

The molecular structure of related compounds significantly affects their optical properties, including emission wavelength and fluorescence intensity . The introduction of different substituents can lead to shifts in fluorescence emission maxima and changes in fluorescence intensity. For the compound of interest, the presence of a chloropyridazine and a fluorophenyl group is likely to influence its molecular structure and, consequently, its optical properties.

Chemical Reactions Analysis

The provided papers do not discuss specific chemical reactions involving 2-(6-Chloropyridazin-3-yl)-2-(2-fluorophenyl)acetonitrile. However, the study of acetamiprid and its metabolite 6-chloronicotinic acid, which contains a chloropyridine moiety, suggests that chlorinated pyridine compounds can be analyzed using advanced techniques such as ion chromatography hyphenated with photoinduced fluorescence detection . This indicates that the compound may also be amenable to similar analytical methods.

Physical and Chemical Properties Analysis

The physical and chemical properties of the compound can be inferred from related structures. For instance, the introduction of a sulfonyl group in 2-pyridone-based compounds disturbed the molecular planarity, resulting in strong fluorescence in solvents like acetone and acetonitrile . The presence of a chloropyridazine and a fluorophenyl group in 2-(6-Chloropyridazin-3-yl)-2-(2-fluorophenyl)acetonitrile is likely to affect its solubility, fluorescence, and reactivity, although specific studies would be required to determine these properties accurately.

Scientific Research Applications

Corrosion Inhibition

• Application : 2-(6-Chloropyridazin-3-yl)-2-phenylacetonitrile, a related compound, was investigated for its ability to inhibit the corrosion of mild steel in hydrochloric acid. The study found that these pyridazine derivatives are effective corrosion inhibitors (Mashuga, Olasunkanmi, & Ebenso, 2017).

Synthesis of Thiazolidin-4-one Derivatives

• Application : 4-Fluorobenzaldehyde, closely related to the query compound, was used to create 2-(4-fluorophenyl)thiazolidin-4-one derivatives, some of which demonstrated promising antioxidant activity (El Nezhawy, Ramla, Khalifa, & Abdulla, 2009).

Synthesis of Analgesic Agents

• Application : Synthesis of 5-amino-3-aryl-1-(6'-chloropyridazin-3'-yl)pyrazoles and their derivatives, involving a similar compound, for use as analgesic agents. The compounds showed moderate to good analgesic activity (Aggarwal, Kaushik, Kumar, & Saini, 2020).

Antimicrobial and Antioxidant Activities

• Application : Synthesis and evaluation of new 3(2h)-one pyridazinone derivatives, including those related to the query compound, which demonstrated potent antioxidant activities. Molecular docking studies were also carried out on these derivatives (Mehvish & Kumar, 2022).

Structural Analysis and Density Functional Theory Calculations

• Application : Detailed structural analysis and density functional theory (DFT) calculations on a pyridazine derivative, which provided insights into its chemical and pharmaceutical properties (Sallam, Mohammed, Al-Ostoot, Sridhar, & Khanum, 2021).